Cas no 2228457-38-1 (O-1-(5-propylthiophen-2-yl)ethylhydroxylamine)

• Product Name: O-1-(5-propylthiophen-2-yl)ethylhydroxylamine
• CAS No: 2228457-38-1
• MF: C₉H₁₅NOS
• MW: 185.286501169205
• CID: 6615643
• PubChem ID: 165764074
• Update Time: 2025-05-20

O-1-(5-propylthiophen-2-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(5-propylthiophen-2-yl)ethylhydroxylamine
• 2228457-38-1
• EN300-1753484
• O-[1-(5-propylthiophen-2-yl)ethyl]hydroxylamine

• Inchi： 1S/C9H15NOS/c1-3-4-8-5-6-9(12-8)7(2)11-10/h5-7H,3-4,10H2,1-2H3
• InChI Key： FGAVPDFNRKYSRS-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CCC)C(C)ON

Computed Properties

• Exact Mass: 185.08743528g/mol
• Monoisotopic Mass: 185.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.5Ų

Additional information on O-1-(5-propylthiophen-2-yl)ethylhydroxylamine

O-1-(5-Propylthiophen-2-yl)Ethylhydroxylamine: A Comprehensive Overview

O-1-(5-propylthiophen-2-yl)ethylhydroxylamine, also known by its CAS number 2228457-38-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with an ethylhydroxylamine group. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is a key feature of this molecule, contributing to its electronic properties and reactivity. The ethylhydroxylamine group further enhances the compound's functional versatility, making it a valuable building block in various chemical reactions and applications.

Recent studies have highlighted the potential of O-1-(5-propylthiophen-2-yl)ethylhydroxylamine in the development of advanced materials. For instance, researchers have explored its role in the synthesis of conductive polymers, where the thiophene moiety plays a crucial role in electron delocalization. This property is particularly advantageous in applications such as organic electronics, where materials with high electrical conductivity are essential. Furthermore, the compound's ability to undergo various substitution reactions has made it a valuable intermediate in the synthesis of bioactive molecules and pharmaceutical agents.

The synthesis of O-1-(5-propylthiophen-2-yl)ethylhydroxylamine typically involves a multi-step process that begins with the preparation of the thiophene derivative. This is followed by the introduction of the ethylhydroxylamine group through nucleophilic substitution or other suitable methods. The optimization of these steps has been a focus of recent research, with scientists seeking to improve yield and purity while minimizing environmental impact. Such advancements underscore the importance of sustainable practices in modern chemical synthesis.

In terms of applications, O-1-(5-propylthiophen-2-yl)ethylhydroxylamine has shown promise in the field of catalysis. Its ability to act as a ligand in transition metal complexes has been leveraged to develop highly efficient catalysts for various organic transformations. For example, studies have demonstrated its effectiveness in promoting cross-coupling reactions, which are fundamental to the construction of complex molecular architectures. These findings not only highlight the compound's practical utility but also open new avenues for its use in industrial processes.

Another area where O-1-(5-propylthiophen-2-yl)ethylhydroxylamine has garnered attention is in biotechnology. Researchers have investigated its potential as an inhibitor of certain enzymes involved in metabolic pathways. This research is still in its early stages, but preliminary results suggest that the compound could serve as a lead molecule for drug discovery efforts targeting various diseases. Its unique combination of structural features makes it an attractive candidate for further exploration in this domain.

From an environmental perspective, the development of greener synthetic routes for O-1-(5-propylthiophen-2-yl)ethylhydroxylamine is a priority for many research groups. By utilizing renewable feedstocks and energy-efficient processes, scientists aim to reduce the ecological footprint associated with its production. Such initiatives align with global efforts to promote sustainability and responsible chemical manufacturing practices.

In conclusion, O-1-(5-propylthiophen-2-yl)ethylhydroxylamine stands out as a versatile and multifaceted compound with applications spanning multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations across organic chemistry and related fields. As research continues to uncover new possibilities for this compound, its role in shaping cutting-edge technologies and therapies is expected to grow significantly.